(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-2-phenylimino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C19H20N2O3S/c1-23-17-9-8-14(12-18(17)24-2)16-13-25-19(21(16)10-11-22)20-15-6-4-3-5-7-15/h3-9,12-13,22H,10-11H2,1-2H3
• InChI Key: UPSIJJNCILKJIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CCO)OC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol
• CAS No.: 915189-23-0

Description

(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol, also known as DMTB-E, is a chemical compound that belongs to the thiazole family. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Metal Complex Formation

Complex formation with metals is one area where (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol shows potential application. A study by Kovalchukova et al. (2017) found that novel transition and rare-earth metal complexes involving similar structures exhibit distinct metal coordination modes, contributing to the understanding of metal coordination chemistry and potentially influencing material science and catalysis research. The research provided insights into the molecular geometry and magnetic properties of such complexes, indicating the substance's relevance in understanding ferromagnetic interactions and complex formation constants in various solutions (Kovalchukova et al., 2017).

Molecular Structure and Reactivity

The structure and reactivity of compounds similar to this compound have been extensively studied. For instance, the cyclization reactions of certain compounds have led to the formation of 1,3,4-thiadiazines and isomeric 1,3-thiazoles. This indicates the potential of these compounds in synthetic organic chemistry and the development of new chemical entities. The study by Pfeiffer et al. (2014) highlighted the significance of reaction conditions on product distribution, offering valuable insights for future research in this domain (Pfeiffer et al., 2014).

Catalytic Properties

Compounds with structural similarities to this compound have been investigated for their catalytic properties. The study conducted by Cui et al. (1999) explored the reactivity of lignin model compounds towards hydrogen peroxide catalyzed by a specific Mn(IV)-complex. This research is pivotal for understanding the oxidative processes of lignin and the role of catalysts in such reactions, which is crucial for the field of biochemistry and materials science (Cui et al., 1999).